Cas no 26584-26-9 (Benzene,1-bromo-3-fluoro-2,4-dimethyl-)

• Product Name: Benzene,1-bromo-3-fluoro-2,4-dimethyl-
• CAS No: 26584-26-9
• MF: C₈H₈BrF
• MW: 203.051525115967
• MDL: MFCD00079714
• CID: 249817
• PubChem ID: 44717345
• Update Time: 2025-04-19

Benzene,1-bromo-3-fluoro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-3-fluoro-2,4-dimethyl-
• 1-bromo-3-fluoro-2,4-dimethylbenzene
• 4-BroMo-2-fluoro-M-xylene
• 2,4-CHOLESTADIEN
• 2,4-Dimethyl-3-fluoro-bromobenzene
• 4-Brom-2-fluor-1.3-dimethylbenzol
• PC2447
• AB92948
• 1-bromo-3-fluoro-2,4-dimethyl-benzene
• MFCD00079714
• CS-0195350
• 26584-26-9
• 2,4-Dimethyl-3-fluorobromobenzene
• E89385
• 4-Bromo-2-fluoro-m-xylene, 97%
• 1-bromo-3-fluoro-2, 4-dimethylbenzene
• FT-0690983
• Benzene, 1-bromo-3-fluoro-2,4-dimethyl-
• SCHEMBL5733860
• A818521
• DTXSID90660152

• MDL： MFCD00079714
• Inchi： 1S/C8H8BrF/c1-5-3-4-7(9)6(2)8(5)10/h3-4H,1-2H3
• InChI Key： RUEHZGWTKFUPOA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(=C1C)F

Computed Properties

• Exact Mass: 201.97900
• Monoisotopic Mass: 201.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.20500

Benzene,1-bromo-3-fluoro-2,4-dimethyl- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38